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Compound of Interest

Compound Name: AC-186

Cat. No.: B605114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of AC-186, a potent and selective

non-steroidal agonist for Estrogen Receptor β (ERβ). This document includes its biochemical

properties, mechanism of action, and detailed protocols for its application in laboratory

research, particularly in the fields of neuroprotection and inflammation.

Introduction to AC-186
AC-186 is a valuable research compound for investigating the therapeutic potential of selective

ERβ activation. Unlike endogenous estrogens like 17β-estradiol, which activate both ERα and

ERβ, AC-186's selectivity for ERβ may offer a more targeted therapeutic approach with a

potentially improved safety profile, as many of the side effects of estrogen therapy are

associated with ERα activation.[1][2] Research has highlighted its neuroprotective effects in

models of Parkinson's disease and its ability to modulate inflammatory responses.[1][3]

Biochemical Properties and Data
AC-186 is a synthetic small-molecule inhibitor that acts as a potent and selective agonist for

Estrogen Receptor β (ERβ).[1] Its selectivity makes it a crucial tool for dissecting the specific

roles of ERβ in various physiological and pathological processes.
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Property Value Reference

Chemical Name
4-[4,4-Difluoro-1-(2-

fluorophenyl)cyclohexyl]phenol
Tocris Bioscience

Molecular Weight 306.32 g/mol Tocris Bioscience

Formula C18H17F3O Tocris Bioscience

Purity ≥98% (HPLC) Tocris Bioscience

CAS Number 1421854-16-1 Tocris Bioscience

Solubility
Soluble in DMSO (up to 100

mM)
Tocris Bioscience

Storage Store at room temperature Tocris Bioscience

Receptor EC50 Reference

ERβ 6 nM Tocris Bioscience

ERα 5000 nM Tocris Bioscience

Mechanism of Action and Signaling Pathway
AC-186 exerts its biological effects by binding to and activating Estrogen Receptor β (ERβ).

Upon activation, ERβ can modulate gene expression through both classical genomic and rapid

non-genomic signaling pathways. In the context of neuroprotection and anti-inflammation,

activation of ERβ by AC-186 has been shown to suppress the production of pro-inflammatory

cytokines such as Tumor Necrosis Factor-alpha (TNF-α).
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Caption: Simplified signaling pathway of AC-186 via ERβ activation.

Experimental Protocols
The following are detailed protocols for key experiments to investigate the effects of AC-186.

Preparation of AC-186 Stock Solution
A crucial first step for any in vitro or in vivo experiment is the correct preparation of the

compound.

Reagents and Materials:

AC-186 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Protocol:

To prepare a 100 mM stock solution, dissolve 3.06 mg of AC-186 in 1 mL of DMSO.

Vortex thoroughly until the powder is completely dissolved.
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Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Store the stock solution at -20°C for long-term use. For short-term storage (up to a few

days), 4°C is acceptable.

In Vitro Neuroprotection Assay against 6-OHDA Toxicity
This protocol is designed to assess the neuroprotective effects of AC-186 against 6-

hydroxydopamine (6-OHDA)-induced neuronal cell death, a common in vitro model for

Parkinson's disease.

Cell Line:

SH-SY5Y human neuroblastoma cells are a suitable model.

Reagents and Materials:

SH-SY5Y cells

Complete cell culture medium (e.g., DMEM/F12 with 10% FBS)

AC-186 stock solution (100 mM in DMSO)

6-hydroxydopamine (6-OHDA)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or LDH (Lactate

Dehydrogenase) assay kit

96-well cell culture plates

Protocol:

Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10^5 cells/mL and allow them to

adhere overnight.

Prepare serial dilutions of AC-186 in complete culture medium to achieve final

concentrations ranging from 0.1 µM to 10 µM.
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Pre-treat the cells with the different concentrations of AC-186 for 3 hours. Include a

vehicle control (DMSO at the same final concentration as the highest AC-186
concentration).

Induce neurotoxicity by adding 6-OHDA to a final concentration of 100 µM to all wells

except the untreated control group.

Incubate the plate for an additional 24 hours.

Assess cell viability using an MTT or LDH assay according to the manufacturer's

instructions.

Calculate the percentage of cell viability relative to the untreated control.
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Caption: Workflow for the in vitro neuroprotection assay.

Measurement of TNF-α in Brain Tissue Homogenates by
ELISA
This protocol describes how to measure the levels of the pro-inflammatory cytokine TNF-α in

brain tissue from animal models, which can be used to evaluate the anti-inflammatory effects of

AC-186.
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Reagents and Materials:

Brain tissue samples

Ice-cold lysis buffer (e.g., RIPA buffer with protease inhibitors)

Dounce homogenizer or sonicator

Microcentrifuge

BCA protein assay kit

TNF-α ELISA kit (species-specific)

Protocol:

Dissect the brain region of interest (e.g., substantia nigra, striatum) on ice.

Weigh the tissue and add 10 volumes of ice-cold lysis buffer.

Homogenize the tissue using a Dounce homogenizer or sonicator until no visible tissue

clumps remain.

Centrifuge the homogenate at 12,000 x g for 15 minutes at 4°C.

Collect the supernatant, which contains the protein lysate.

Determine the total protein concentration of the lysate using a BCA protein assay.

Perform the TNF-α ELISA according to the manufacturer's protocol, ensuring to normalize

the results to the total protein concentration of each sample.

Summary of Quantitative Data
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Parameter Condition Result Reference

ERβ Agonism EC50 6 nM Tocris Bioscience

ERα Agonism EC50 5000 nM Tocris Bioscience

Neuroprotection
AC-186 concentration

range in vitro

0.625 - 5 µM showed

no toxicity to microglia

Anti-inflammatory

Effect

AC-186 treatment in a

rat model of

Parkinson's disease

Prevented the

increase in TNF-α

levels in both brain

and PBMCs

Disclaimer: AC-186 is intended for laboratory research use only and is not for human or

veterinary use. Researchers should adhere to all applicable safety guidelines and regulations

when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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